N-(4-fluorobenzyl)-N-(2-hydroxyethyl)-3,5,7-trimethyl-1H-indole-2-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-(2-hydroxyethyl)-3,5,7-trimethyl-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H23FN2O2/c1-13-10-14(2)19-18(11-13)15(3)20(23-19)21(26)24(8-9-25)12-16-4-6-17(22)7-5-16/h4-7,10-11,23,25H,8-9,12H2,1-3H3
• InChI Key: RVMRMTCSEJCVBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=C(N2)C(=O)N(CCO)CC3=CC=C(C=C3)F)C)C
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of indole-2-carboxamides, including compounds with benzyl and p-fluorobenzyl substitutions, involves preparing these substances to evaluate their inhibitory activities, such as COX-2 enzyme inhibition (Ölgen et al., 2002). This process includes various chemical reactions tailored to introduce specific functional groups to the indole backbone, enhancing the compound's biological activity.

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography and NMR spectroscopy, plays a crucial role in confirming the geometry and electronic structure of synthesized compounds. For instance, the molecular structure and antimicrobial activities of certain carbohydrazone derivatives have been characterized, providing insights into their spatial arrangement and potential interactions with biological targets (Feng et al., 2014).

Scientific Research Applications

COX-2 Inhibition

Research has shown that indole-2 carboxamides, with specific structural modifications such as the substitution on indol nitrogen with benzyl and p-fluorobenzyl groups, are active inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This suggests potential for therapeutic applications in treating conditions related to inflammation and pain management (Ölgen et al., 2002).

HIV Integrase Inhibition

Studies have identified N-(4-fluorobenzyl)-N-(2-hydroxyethyl)-3,5,7-trimethyl-1H-indole-2-carboxamide and similar compounds as potent inhibitors of HIV-1 integrase. This enzyme is crucial for the replication of HIV, making these compounds valuable for the development of new HIV treatments (Pace et al., 2007).

Metabolism and Disposition Studies

This compound has been a subject of interest in metabolism and disposition studies, notably in the context of synthetic cannabinoids. Such studies are essential for understanding the metabolic pathways and potential impacts of these compounds on human health (Li et al., 2018).

Anticholinesterase Activity

Research indicates that certain indole-3-carboxamides demonstrate significant activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. These findings highlight potential applications in the development of Alzheimer's treatments (Ghanei-Nasab et al., 2016).